3-Cyclopropyl-6-(4-((4-(trifluoromethyl)benzyl)sulfonyl)piperazin-1-yl)pyridazine
Description
3-Cyclopropyl-6-(4-((4-(trifluoromethyl)benzyl)sulfonyl)piperazin-1-yl)pyridazine is a useful research compound. Its molecular formula is C19H21F3N4O2S and its molecular weight is 426.46. The purity is usually 95%.
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Scientific Research Applications
Agrochemical Industry
The trifluoromethylpyridine (TFMP) derivatives, to which the compound belongs, are extensively used in the agrochemical industry. They serve as key structural motifs in active ingredients for crop protection . The unique combination of the fluorine atom’s physicochemical properties and the pyridine moiety’s characteristics contribute to their effectiveness. These compounds are particularly valued for their role in the synthesis of new agrochemicals that protect crops from pests.
Pharmaceutical Applications
Several TFMP derivatives have been approved for use in pharmaceutical products . The compound’s structural framework is conducive to creating drugs with a variety of therapeutic effects. Its derivatives are currently being explored in clinical trials, indicating a potential for treating diseases or as part of drug formulations.
Material Science
The compound’s versatile nature makes it a candidate for research in material science. Its structural properties could be harnessed to develop new materials with specific desired characteristics, such as increased durability or enhanced conductivity.
Veterinary Medicine
In veterinary medicine, TFMP derivatives are used in the formulation of veterinary products . The compound’s derivatives may offer therapeutic benefits for animals, contributing to the development of treatments for various animal health issues.
Pest Control
The presence of the trifluoromethyl group and pyridine structure in TFMP derivatives, including the compound , has been associated with superior pest control properties . This makes them valuable in the development of more effective insecticides that could potentially replace traditional phenyl-containing compounds.
Biological Research
The compound’s derivatives exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer properties . This makes them of great interest in biological research, where they could be used to study disease mechanisms or as part of bioassays.
properties
IUPAC Name |
3-cyclopropyl-6-[4-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperazin-1-yl]pyridazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21F3N4O2S/c20-19(21,22)16-5-1-14(2-6-16)13-29(27,28)26-11-9-25(10-12-26)18-8-7-17(23-24-18)15-3-4-15/h1-2,5-8,15H,3-4,9-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTMRWEHGFRWGKX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN=C(C=C2)N3CCN(CC3)S(=O)(=O)CC4=CC=C(C=C4)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21F3N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyclopropyl-6-(4-((4-(trifluoromethyl)benzyl)sulfonyl)piperazin-1-yl)pyridazine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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